4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride

• IUPAC Name: 4-(2-pyrazol-1-ylethoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C11H11ClN2O3S/c12-18(15,16)11-4-2-10(3-5-11)17-9-8-14-7-1-6-13-14/h1-7H,8-9H2
• InChI Key: GYAIQRHSWYCAML-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)CCOC2=CC=C(C=C2)S(=O)(=O)Cl
• Molecular Formula: C11H11ClN2O3S
• Molecular Weight: 286.74 g/mol

Description

4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride (4-PESC) is an organic compound that is widely used in scientific research due to its unique properties. It is a versatile compound that can be used for a variety of applications, including synthesis, biochemical and physiological studies, and lab experiments.

Scientific Research Applications

4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as 4-chlorobenzene-1-sulfonamide (4-CBSA) and 4-chlorobenzene-1-sulfonyl chloride (4-CBSC). It is also used in biochemical and physiological studies, as it can be used to study the effects of various compounds on cell function. Additionally, 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride is used in lab experiments, as it can be used to study the effects of various compounds on the environment.

Mechanism of Action

The mechanism of action of 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride is not fully understood. However, it is believed that 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride binds to receptors on the cell membrane, which then triggers a series of biochemical reactions. These reactions result in changes in the cell’s metabolism, which can then lead to changes in the cell’s behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride are not fully understood. However, studies have shown that 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride can affect the activity of certain enzymes, such as cytochrome P450 and glutathione S-transferase. Additionally, 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride has been shown to affect the activity of certain hormones, such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride has several advantages for lab experiments. It is a stable compound, making it easy to store and transport. Additionally, it is a relatively inexpensive compound, making it an economical choice for research. However, 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride also has some limitations. It has a low solubility in water, making it difficult to use in some experiments. Additionally, it is toxic and can be hazardous if handled improperly.

Future Directions

There are several potential future directions for 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride research. One potential direction is to explore its potential therapeutic applications. Additionally, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to explore its potential environmental applications. Finally, further research could be conducted to explore its potential industrial applications.

Synthesis Methods

4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride is synthesized by a two-step process. The first step involves the reaction of 4-chlorobenzene-1-sulfonyl chloride (4-CBSC) with 1H-pyrazole in an aqueous solution of sodium hydroxide. This reaction produces 4-chlorobenzene-1-sulfonamide (4-CBSA). The second step involves the reaction of 4-CBSA with ethyl bromide in aqueous solution of sodium hydroxide. This reaction produces the desired product, 4-[2-(1H-pyrazol-1-yl)ethoxy]benzene-1-sulfonyl chloride.